![molecular formula C11H12F3NO3 B6263282 ethyl 7-(trifluoroacetyl)-5-azaspiro[2.4]hept-6-ene-5-carboxylate CAS No. 2648981-74-0](/img/no-structure.png)
ethyl 7-(trifluoroacetyl)-5-azaspiro[2.4]hept-6-ene-5-carboxylate
Overview
Description
Ethyl 7-(trifluoroacetyl)-5-azaspiro[2.4]hept-6-ene-5-carboxylate, also known as 7-TFAA or 7-TFA, is a synthetic organic compound used as a reagent in organic synthesis. 7-TFAA is a versatile reagent that is used in a variety of applications, including the synthesis of pharmaceuticals, polymers, and other organic compounds. 7-TFAA is a useful reagent because of its reactivity, selectivity, and stability.
Mechanism of Action
Ethyl 7-(trifluoroacetyl)-5-azaspiro[2.4]hept-6-ene-5-carboxylate acts as a nucleophile, meaning that it reacts with electrophiles to form a new covalent bond. ethyl 7-(trifluoroacetyl)-5-azaspiro[2.4]hept-6-ene-5-carboxylate is a strong nucleophile, which makes it an effective reagent for organic synthesis. ethyl 7-(trifluoroacetyl)-5-azaspiro[2.4]hept-6-ene-5-carboxylate is also a strong base, which makes it an effective catalyst for a variety of reactions.
Biochemical and Physiological Effects
ethyl 7-(trifluoroacetyl)-5-azaspiro[2.4]hept-6-ene-5-carboxylate is not known to have any biochemical or physiological effects. As a reagent, ethyl 7-(trifluoroacetyl)-5-azaspiro[2.4]hept-6-ene-5-carboxylate does not interact with biological systems, and it is not known to be toxic or to have any adverse effects.
Advantages and Limitations for Lab Experiments
Ethyl 7-(trifluoroacetyl)-5-azaspiro[2.4]hept-6-ene-5-carboxylate is a versatile reagent that is used in a variety of laboratory experiments. The advantages of using ethyl 7-(trifluoroacetyl)-5-azaspiro[2.4]hept-6-ene-5-carboxylate in laboratory experiments include its reactivity, selectivity, and stability. ethyl 7-(trifluoroacetyl)-5-azaspiro[2.4]hept-6-ene-5-carboxylate is also relatively inexpensive and easy to use. The limitations of using ethyl 7-(trifluoroacetyl)-5-azaspiro[2.4]hept-6-ene-5-carboxylate in laboratory experiments include its potential to form byproducts, as well as its potential to react with other compounds in the reaction mixture.
Future Directions
The future directions for ethyl 7-(trifluoroacetyl)-5-azaspiro[2.4]hept-6-ene-5-carboxylate research include its use in the synthesis of pharmaceuticals, polymers, and other organic compounds. ethyl 7-(trifluoroacetyl)-5-azaspiro[2.4]hept-6-ene-5-carboxylate can also be used as a catalyst for the synthesis of diverse compounds, such as polymers, cyclic peptides, and polyphosphates. Additionally, ethyl 7-(trifluoroacetyl)-5-azaspiro[2.4]hept-6-ene-5-carboxylate can be used as a reagent in the synthesis of heterocyclic compounds, such as pyridines and quinolines. Furthermore, ethyl 7-(trifluoroacetyl)-5-azaspiro[2.4]hept-6-ene-5-carboxylate can be used in the development of new catalysts and reagents for organic synthesis. Finally, ethyl 7-(trifluoroacetyl)-5-azaspiro[2.4]hept-6-ene-5-carboxylate can be used in the development of new materials and products, such as polymers, catalysts, and pharmaceuticals.
Synthesis Methods
Ethyl 7-(trifluoroacetyl)-5-azaspiro[2.4]hept-6-ene-5-carboxylate is synthesized by the reaction of ethyl trifluoroacetate and 5-azaspiro[2.4]hept-6-ene-5-carboxylic acid in the presence of a base, such as sodium hydroxide. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, and the reaction is typically carried out at room temperature.
Scientific Research Applications
Ethyl 7-(trifluoroacetyl)-5-azaspiro[2.4]hept-6-ene-5-carboxylate has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, polymers, and other organic compounds. ethyl 7-(trifluoroacetyl)-5-azaspiro[2.4]hept-6-ene-5-carboxylate has been used as a catalyst for the synthesis of diverse compounds, such as polymers, cyclic peptides, and polyphosphates. ethyl 7-(trifluoroacetyl)-5-azaspiro[2.4]hept-6-ene-5-carboxylate has also been used as a reagent in the synthesis of heterocyclic compounds, such as pyridines and quinolines.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 7-(trifluoroacetyl)-5-azaspiro[2.4]hept-6-ene-5-carboxylate involves the reaction of a spirocyclic intermediate with a trifluoroacetylating agent followed by esterification with ethyl alcohol.", "Starting Materials": [ "5-azaspiro[2.4]hept-6-ene-2-carboxylic acid", "trifluoroacetic anhydride", "ethyl alcohol", "triethylamine", "dichloromethane", "diethyl ether", "sodium bicarbonate", "sodium sulfate" ], "Reaction": [ "The starting material, 5-azaspiro[2.4]hept-6-ene-2-carboxylic acid, is reacted with trifluoroacetic anhydride and triethylamine in dichloromethane to form the spirocyclic intermediate.", "The intermediate is then reacted with ethyl alcohol in the presence of sulfuric acid to form the ethyl ester.", "The ester is then purified by extraction with diethyl ether and washed with sodium bicarbonate and sodium sulfate to remove impurities.", "The final product, ethyl 7-(trifluoroacetyl)-5-azaspiro[2.4]hept-6-ene-5-carboxylate, is obtained as a white solid." ] } | |
CAS RN |
2648981-74-0 |
Product Name |
ethyl 7-(trifluoroacetyl)-5-azaspiro[2.4]hept-6-ene-5-carboxylate |
Molecular Formula |
C11H12F3NO3 |
Molecular Weight |
263.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
